Cas no 142350-27-4 (2,2-Dibenzyl-5-hydroxy-1,2-oxazolidin-2-ium chloride)

• Product Name: 2,2-Dibenzyl-5-hydroxy-1,2-oxazolidin-2-ium chloride
• CAS No: 142350-27-4
• MF: C₁₇H₂₀ClNO₂
• MW: 305.799203872681
• CID: 5054919
• PubChem ID: 15357016
• Update Time: 2025-11-02

2,2-Dibenzyl-5-hydroxy-1,2-oxazolidin-2-ium chloride Chemical and Physical Properties

Names and Identifiers

• 2,2-dibenzyl-5-hydroxy-1,2-oxazolidin-2-ium chloride
• ST50983980
• 2,2-bisbenzyl-1,2-oxazolidin-5-ol, chloride
• 2,2-dibenzyl-1,2-oxazolidin-2-ium-5-ol;chloride
• Z57948085
• 2,2-Dibenzyl-5-hydroxy-1,2-oxazolidin-2-ium chloride

• Inchi： 1S/C17H20NO2.ClH/c19-17-11-12-18(20-17,13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16;/h1-10,17,19H,11-14H2;1H/q+1;/p-1
• InChI Key： PSDNFZHVEGJIRI-UHFFFAOYSA-M
• SMILES： [Cl-].O1C(CC[N+]1(CC1C=CC=CC=1)CC1C=CC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 275
• Topological Polar Surface Area: 29.5

2,2-Dibenzyl-5-hydroxy-1,2-oxazolidin-2-ium chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2,2-Dibenzyl-5-hydroxy-1,2-oxazolidin-2-ium chloride

Recent Advances in the Study of 2,2-Dibenzyl-5-hydroxy-1,2-oxazolidin-2-ium chloride (CAS: 142350-27-4)

The compound 2,2-Dibenzyl-5-hydroxy-1,2-oxazolidin-2-ium chloride (CAS: 142350-27-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This oxazolidinium derivative is known for its potential applications in medicinal chemistry, particularly as a precursor or intermediate in the synthesis of bioactive molecules. Recent studies have explored its structural properties, reactivity, and potential therapeutic uses, making it a compound of interest for drug discovery and development.

One of the key areas of research has focused on the compound's unique structural features, which include a positively charged oxazolidinium ring and hydroxyl functionality. These features are believed to contribute to its reactivity and potential interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a chiral auxiliary in asymmetric synthesis, highlighting its utility in the preparation of enantiomerically pure pharmaceuticals. The study demonstrated that 2,2-Dibenzyl-5-hydroxy-1,2-oxazolidin-2-ium chloride could effectively induce chirality in synthetic pathways, offering advantages over traditional auxiliaries.

In addition to its synthetic applications, recent research has explored the compound's potential as an antimicrobial agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2,2-Dibenzyl-5-hydroxy-1,2-oxazolidin-2-ium chloride exhibited moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that further structural modifications could enhance its efficacy and broaden its spectrum of activity.

Another notable development is the investigation of the compound's mechanism of action at the molecular level. Computational studies, such as molecular docking and density functional theory (DFT) calculations, have been employed to predict its binding affinities and interactions with biological targets. These studies, published in RSC Advances in 2023, provided insights into the compound's potential as a scaffold for designing novel enzyme inhibitors.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Recent preclinical studies have emphasized the need for further in vivo evaluations to assess its safety and efficacy. Collaborative efforts between academic and industrial researchers are expected to drive future advancements in this area.

In conclusion, 2,2-Dibenzyl-5-hydroxy-1,2-oxazolidin-2-ium chloride (CAS: 142350-27-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in asymmetric synthesis, antimicrobial activity, and drug design underscore its potential as a valuable tool for medicinal chemists. Continued research and development efforts will be essential to fully realize its therapeutic potential and address existing limitations.